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Compound of Interest

Compound Name: 5-Bromo-2-chlorophenol

Cat. No.: B068879

Physicochemical Properties of 5-Bromo-2-
chlorophenol

5-Bromo-2-chlorophenol is a halogenated phenol derivative with applications as a building
block in the synthesis of pharmaceuticals, agrochemicals, and dyes.[1] It is also noted for its
antimicrobial properties, leading to its use as a disinfectant and preservative.[1] The compound
typically appears as a white to off-white or light yellow crystalline powder.[1][2]

Quantitative Data Summary

The key physical and chemical properties of 5-Bromo-2-chlorophenol are summarized in the
table below for easy reference and comparison.
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Property Value Source(s)
CAS Number 183802-98-4 [1][2][3]
Molecular Formula CeH4BrCIO [1103114]
Molecular Weight 207.45 g/mol [11[3]
Melting Point 54-60 °C [2]
56-58 °C [4]
57 °C [5]
Appearance White to off-white crystalline o

powder
Light yellow powder [1]

White to cream to yellow to
pale orange to pale brown [2]

crystals or powder

Solubility in Water Sparingly soluble [1]

Experimental Protocols

Accurate determination of melting point and solubility is crucial for compound identification,
purity assessment, and formulation development. The following sections detail standard
experimental methodologies.

Melting Point Determination Protocol (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range.
Impurities typically cause a depression and broadening of the melting point range.[6][7] The
capillary method is a widely used technique for this determination.[8]

Objective: To determine the melting point range of a solid sample of 5-Bromo-2-chlorophenol.

Apparatus and Materials:
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e Melting point apparatus (e.g., Mel-Temp or similar)

o Capillary tubes (sealed at one end)

e 5-Bromo-2-chlorophenol sample (must be completely dry)
e Spatula

e Mortar and pestle (optional, for powdering)

e Long glass tube for packing

Procedure:

e Sample Preparation:

o Ensure the 5-Bromo-2-chlorophenol sample is completely dry, as residual solvent can
act as an impurity and affect the melting range.[9]

o If the sample consists of large crystals, gently crush it into a fine powder using a spatula or
a mortar and pestle.

o Load the capillary tube by pressing the open end into the powdered sample.[6]
e Packing the Sample:

o Invert the capillary tube and tap it gently on a hard surface to cause the solid to fall to the
sealed end.[9]

o To ensure dense packing, drop the capillary tube (sealed end down) through a long,
narrow glass tube onto the benchtop several times.[6][9]

o The packed sample height should be 2-3 mm. A larger sample size can lead to an
artificially broad melting range.[9]

¢ Measurement:

o Place the packed capillary tube into the sample holder of the melting point apparatus.[9]
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o Set the apparatus to heat rapidly to a temperature approximately 15-20°C below the
expected melting point (based on literature values, ~54-60°C).

o Once this temperature is reached, adjust the heating rate to a slow increase of 1-2°C per
minute to ensure thermal equilibrium between the sample, thermometer, and heating
block.[6][7]

o Observe the sample through the magnifying eyepiece.

o Data Recording:

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the last crystal of the solid melts completely (the end of
the melting range).

o The recorded data should be presented as a range (e.g., 56°C - 58°C).

Aqueous Solubility Determination Protocol (Qualitative)

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount
of solvent at a specific temperature. For drug development, understanding aqueous solubility is
fundamental.

Objective: To qualitatively assess the solubility of 5-Bromo-2-chlorophenol in water.
Apparatus and Materials:

Small test tubes

5-Bromo-2-chlorophenol sample

Distilled or deionized water

Spatula or weighing scale

Vortex mixer or shaker
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Procedure:

Sample Preparation:

o Place a small, pre-weighed amount of 5-Bromo-2-chlorophenol (e.g., 10-25 mg) into a
clean, dry test tube.[10]

Solvent Addition:

o Add a defined volume of water (e.g., 1 mL) to the test tube in small portions.[10]

Mixing:

o After each addition of water, cap the test tube and shake it vigorously for at least 60
seconds to facilitate dissolution.[10][11] A vortex mixer can be used for more consistent
agitation.

Observation:

o Visually inspect the solution against a contrasting background.

o If the solid completely disappears, forming a clear, homogenous solution, the compound is
considered soluble under these conditions.

o If solid particles remain suspended or settled at the bottom, the compound is classified as
sparingly soluble or insoluble.[1]

o Classification:

o The solubility can be roughly classified based on the amount of solvent required. Since 5-
Bromo-2-chlorophenol is known to be sparingly soluble, it is not expected to dissolve
completely in small volumes of water.

Visualized Workflows and Relationships

The following diagrams, created using the DOT language, illustrate the experimental workflows
and key theoretical concepts.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b068879?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.guidechem.com/encyclopedia/5-bromo-2-chlorophenol-dic31875.html
https://www.benchchem.com/product/b068879?utm_src=pdf-body
https://www.benchchem.com/product/b068879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Dry Sample
[Powder Sample)

/Load Capillary Tube
\_ (2-3 mm height)

Measufement

Insert Tube into
Apparatus

Rapid Heat to
~15°C below MP

Slow Heat
(2-2°C / min)

Data Revcording

Observe & Record T1
(First liquid drop)

Observe & Record T2

(All solid melts)

Report as Range
(T1-T2)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Qualitative Solubility Assessment.
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Caption: Relationship between Compound Purity and Melting Point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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